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Compound of Interest

Compound Name: 3-Pyridinepropanol

Cat. No.: B147451

Essential Safety and Handling Guide for 3-
Pyridinepropanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-

Pyridinepropanol (CAS No: 2859-67-8) in a laboratory setting. Adherence to these procedures
is critical for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Pyridinepropanol is classified with specific hazards that necessitate the use of appropriate
personal protective equipment. The following table summarizes the GHS hazard classifications
and the recommended PPE to mitigate risks.
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Recommended Personal
Hazard Classification GHS Hazard Statement Protective Equipment
(PPE)

o Gloves: Chemical-resistant
L H315: Causes skin irritation[1] o
Skin Irritation (Category 2) gloves (e.g., Nitrile, Neoprene).
[21[3] "

Eye Protection: Safety glasses

. _ i with side shields or chemical
Serious Eye Irritation H319: Causes serious eye

safety goggles.[1][5] A face
(Category 2) irritation[1][2][3] y goggles.[1][5]

shield should be used when a

splash hazard is present.[5]

Respiratory Protection: Use in
a well-ventilated area or under
a chemical fume hood.[4][6] If

Specific target organ toxicity — ] ventilation is inadequate, use a

] H335: May cause respiratory
single exposure (Category 3), o NIOSH/MSHA or European
) L irritation[1][2][3]

Respiratory tract irritation Standard EN 149 approved
respirator with an appropriate
filter (e.g., type ABEK

(EN14387)).[7]

Clothing: A lab coat or

chemical-resistant apron
General Laboratory Attire Not applicable should be worn.[5][6] Long

pants and closed-toe shoes

are mandatory.[5]

Operational Plan: Step-by-Step Handling Procedure

Following a structured workflow is crucial for minimizing exposure and preventing accidents.
1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

Before handling, inspect all PPE for integrity.
. Handling the Chemical:

Don appropriate PPE as outlined in the table above.

Avoid direct contact with skin and eyes.[4]

Avoid inhalation of vapors, mists, or gases.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools and explosion-proof equipment if there is a risk of ignition.[4]
. In Case of Accidental Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. If eye irritation persists, seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice.[1] Remove and wash contaminated clothing before reuse.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention if symptoms occur.[1]

. Spill Management:
Evacuate personnel from the spill area.
Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[6]
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» Collect the absorbed material and place it into a designated, sealed, and properly labeled
container for hazardous waste.[1][6]

e Do not allow the chemical to enter drains or waterways.[4][6]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 3-Pyridinepropanol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Collect all waste containing 3-Pyridinepropanol, including contaminated consumables (e.g.,
gloves, absorbent materials), into a designated hazardous waste container.

e Do not mix with incompatible materials.[6]
2. Container Labeling:
¢ Use a chemically compatible, leak-proof container with a secure lid.

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name "3-Pyridinepropanol”.[6] Do not use abbreviations.

e If it is a mixture, list all constituents and their approximate percentages.
3. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

» Keep the container tightly closed.[1]
4. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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e Under no circumstances should 3-Pyridinepropanol be disposed of down the drain or in
regular trash.[6]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-Pyridinepropanol

1. Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace

2. Handling

Handle 3-Pyridinepropanol

3. Post-Handling
A

(Decontaminate Work Area)

(Remove and Dispose of Contaminated PPE)

4. Waste|Disposal

Collect Waste in Labeled Container

Store Waste Securely

Dispose via EHS/Contractor

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 3-
Pyridinepropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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